Cas no 1227585-99-0 (5-Bromo-3-(bromomethyl)-2-fluoropyridine)

• Product Name: 5-Bromo-3-(bromomethyl)-2-fluoropyridine
• CAS No: 1227585-99-0
• MF: C₆H₄Br₂FN
• MW: 268.909063339233
• MDL: MFCD15528905
• CID: 4927571
• PubChem ID: 117058422
• Update Time: 2025-05-21

5-Bromo-3-(bromomethyl)-2-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-(bromomethyl)-2-fluoropyridine
• 5-bromo-3-bromomethyl-2-fluoropyridine

• MDL： MFCD15528905
• Inchi： 1S/C6H4Br2FN/c7-2-4-1-5(8)3-10-6(4)9/h1,3H,2H2
• InChI Key： OODRQECUFLHNBA-UHFFFAOYSA-N
• SMILES： BrCC1C(=NC=C(C=1)Br)F

Computed Properties

• Exact Mass: 268.867
• Monoisotopic Mass: 266.869
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 12.9

Additional information on 5-Bromo-3-(bromomethyl)-2-fluoropyridine

Comprehensive Overview of 5-Bromo-3-(bromomethyl)-2-fluoropyridine (CAS No. 1227585-99-0): Properties, Applications, and Industry Insights

5-Bromo-3-(bromomethyl)-2-fluoropyridine (CAS No. 1227585-99-0) is a halogenated pyridine derivative gaining significant attention in pharmaceutical and agrochemical research. This compound, characterized by its bromine and fluorine substitutions, serves as a versatile building block in organic synthesis. Its molecular structure, featuring a bromomethyl group at the 3-position and a fluoro substituent at the 2-position, enables diverse reactivity patterns, making it valuable for constructing complex heterocyclic frameworks.

In recent years, the demand for fluorinated pyridines like 5-Bromo-3-(bromomethyl)-2-fluoropyridine has surged due to their role in drug discovery. Fluorination often enhances metabolic stability and bioavailability, a key focus in modern small-molecule therapeutics. Researchers frequently search for "fluoropyridine synthesis" or "bromomethyl pyridine applications," reflecting the compound's relevance in optimizing lead compounds for CNS drugs and kinase inhibitors.

The compound's CAS No. 1227585-99-0 is critical for precise identification in regulatory documentation and patent filings. Analytical techniques such as HPLC and NMR confirm its high purity (>98%), with the bromine atoms contributing to distinct mass spectral signatures. Environmental stability studies show that proper storage under inert conditions preserves its reactivity—an important consideration for industrial-scale applications.

Emerging trends link 5-Bromo-3-(bromomethyl)-2-fluoropyridine to green chemistry initiatives. Catalytic methods for its synthesis, including cross-coupling reactions, align with sustainable chemistry goals. Queries like "eco-friendly halogenated pyridine synthesis" highlight industry interest in reducing solvent waste during production. Additionally, its potential in crop protection chemicals aligns with global food security discussions, though non-toxic derivatives are prioritized.

From a commercial perspective, suppliers emphasize custom synthesis and scale-up capabilities for CAS No. 1227585-99-0, addressing the pharmaceutical industry's need for kilogram-scale batches. Patent analyses reveal its use in bioconjugation and PROTAC technologies, answering frequent searches about "pyridine linkers in drug delivery." Strict quality control ensures compliance with ICH guidelines, particularly for residual solvent limits.

In conclusion, 5-Bromo-3-(bromomethyl)-2-fluoropyridine exemplifies the intersection of structural innovation and application diversity in specialty chemicals. Its dual halogenation pattern offers unique selectivity in C-H functionalization reactions, while industry shifts toward targeted therapeutics sustain its relevance. Ongoing research into its structure-activity relationships promises further breakthroughs in material science and medicinal chemistry.